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Compound of Interest

Compound Name: 3-lodo-2-methylpyridine

Cat. No.: B088220

Essential Safety and Handling Guide for 3-lodo-
2-methylpyridine
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety and logistical information for handling 3-lodo-
2-methylpyridine, including detailed operational protocols and disposal plans. Our aim is to be
your preferred source for laboratory safety and chemical handling information, building trust by
providing value beyond the product itself.

Chemical Properties and Hazards

3-lodo-2-methylpyridine is a yellowish-brown liquid used as an intermediate in the synthesis
of pharmaceuticals and agrochemicals.[1][2] It is essential to handle this compound with care
due to its potential hazards.

Hazard Classifications:
» Acute Toxicity, Oral (Category 4)
 Skin Irritation (Category 2)

e Serious Eye Damage (Category 1)
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o Specific target organ toxicity — Single exposure (Category 3), Respiratory system

Hazard Statements:

H302: Harmful if swallowed.[3]

H315: Causes skin irritation.[3]

H318: Causes serious eye damage.[3]

H335: May cause respiratory irritation.[3]

Physical & Chemical Properties

Data

CAS Number

15112-62-6[1][2][3]

Molecular Formula

C6HBIN[L][2][3]

Molecular Weight 219.02 g/mol [1][2][3]
Appearance Yellowish brown liquid[1][2]
Density 1.810 + 0.06 g/cm3 (Predicted)[1]
Boiling Point 220.7 £ 20.0 °C (Predicted)[1]

Storage Temperature

2°C - 8°C under inert gas (nitrogen or Argon)[1]
[3]

Personal Protective Equipment (PPE)

When handling 3-lodo-2-methylpyridine, it is crucial to use appropriate personal protective

equipment to minimize exposure and ensure personal safety. The selection of PPE should be

based on a thorough risk assessment of the specific procedures to be performed.
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PPE Category

Recommended Equipment

Specifications

Eye and Face Protection

Safety goggles and face shield

Chemical splash goggles
conforming to EN 166 (EU) or
NIOSH (US) standards should
be worn.[4] A face shield is
recommended where there is a

splash potential.[5]

Hand Protection

Chemical-resistant gloves

Wear compatible chemical-
resistant gloves.[4] Nitrile
rubber, butyl rubber, or Viton
gloves are often suitable for
handling halogenated organic
compounds.[6] Ensure gloves
are inspected before use and

changed frequently.

Body Protection

Laboratory coat and chemical-

resistant apron or coveralls

A standard laboratory coat
should be worn at a minimum.
For tasks with a higher risk of
splashing, a chemical-resistant
apron or coveralls are

necessary.[7]

Respiratory Protection

Use in a well-ventilated area or

with a chemical fume hood

Work should be conducted in a
well-ventilated area, preferably
within a certified chemical
fume hood, to avoid inhalation
of vapors.[4][8] If ventilation is
inadequate, a NIOSH-
approved respirator with an
organic vapor cartridge may be

required.[5]

Operational Plan: Step-by-Step Handling Protocol

1. Preparation:
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Risk Assessment: Before beginning any work, conduct a thorough risk assessment for the
planned experiment, identifying potential hazards and emergency procedures.

Gather Materials: Ensure all necessary PPE, spill containment materials (such as absorbent
pads), and waste containers are readily available.

Fume Hood Preparation: Verify that the chemical fume hood is functioning correctly.
. Handling and Use:
Personal Protective Equipment: Don all required PPE before handling the chemical.

Dispensing: Handle 3-lodo-2-methylpyridine within a chemical fume hood.[4][8] Use only
non-sparking tools and take precautionary measures against static discharge.[8][9]

Avoid Contact: Avoid contact with skin, eyes, and clothing.[8][10] Do not breathe vapors or
mist.[8]

Storage: Keep the container tightly closed in a dry, cool, and well-ventilated place when not
in use.[1][8][11] Store away from incompatible materials such as strong oxidizing agents,
acids, acid chlorides, and chloroformates.[8][11]

. Emergency Procedures:

Eye Contact: Immediately rinse with plenty of water, also under the eyelids, for at least 15
minutes.[11][12] Seek immediate medical attention.[12]

Skin Contact: Immediately wash off with soap and plenty of water while removing all
contaminated clothing and shoes.[4][11] Seek medical attention if irritation persists.[12]

Inhalation: Move the victim to fresh air. If not breathing, give artificial respiration.[4][11] Seek
immediate medical attention.

Ingestion: Do NOT induce vomiting.[8] Rinse mouth with water and seek immediate medical
attention.[4][8]

Spills: In case of a spill, evacuate the area. Use personal protective equipment and contain
the spill with inert absorbent material.[8] Collect the spilled material and place it in a suitable,
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labeled container for disposal.

Disposal Plan

All waste containing 3-lodo-2-methylpyridine must be treated as hazardous waste and
disposed of according to local, state, and federal regulations.

1. Waste Collection:

e Collect all waste materials (including contaminated PPE and spill cleanup materials) in a
designated, properly labeled, and sealed hazardous waste container.[13]

e The container must be compatible with the waste and clearly labeled with the words
"HAZARDOUS WASTE" and the chemical contents.[13]

2. Container Rinsing:

» Empty containers of 3-lodo-2-methylpyridine must be triple-rinsed with a suitable solvent.
[14]

o The first rinseate must be collected and disposed of as hazardous waste.[14] For highly toxic
materials, the first three rinses should be collected.[14]

3. Final Disposal:

o Arrange for the disposal of the hazardous waste through your institution's environmental
health and safety (EHS) office or a licensed hazardous waste disposal company.[10]

Workflow for Safe Handling of 3-lodo-2-
methylpyridine
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Caption: Logical workflow for the safe handling of 3-lodo-2-methylpyridine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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